Cas no 955306-64-6 (1-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylazepane)

• Product Name: 1-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylazepane
• CAS No: 955306-64-6
• MF: C₁₉H₂₃N₅
• MW: 321.419423341751
• CID: 5914688
• PubChem ID: 17017658
• Update Time: 2025-06-26

1-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylazepane Chemical and Physical Properties

Names and Identifiers

• 955306-64-6
• 4-(azepan-1-yl)-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
• BRD-K73358902-001-01-6
• AKOS002327197
• CHEMBL4955242
• 4-(azepan-1-yl)-1-(3,5-dimethylphenyl)pyrazolo[3,4-d]pyrimidine
• 1-[1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]azepane
• F2201-0053
• 1-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylazepane

• Inchi： 1S/C19H23N5/c1-14-9-15(2)11-16(10-14)24-19-17(12-22-24)18(20-13-21-19)23-7-5-3-4-6-8-23/h9-13H,3-8H2,1-2H3
• InChI Key： OUBLMXXZIPVJTQ-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCCCCC2)C2C=NN(C3=CC(C)=CC(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 321.19534575g/mol
• Monoisotopic Mass: 321.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.8Ų

Additional information on 1-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylazepane

Introduction to 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane (CAS No. 955306-64-6)

1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane, identified by its CAS number 955306-64-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates multiple pharmacophoric elements, which contribute to its unique chemical and biological properties.

The core structure of 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane consists of a fused ring system comprising a pyrazolopyrimidine moiety linked to an azepane ring. The presence of the 3,5-dimethylphenyl substituent enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This architectural feature allows the molecule to interact effectively with biological targets, thereby increasing its potential therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane and its biological targets. Studies suggest that the compound exhibits high binding affinity for certain enzymes and receptors, making it a viable candidate for the development of novel therapeutic agents. The pyrazolopyrimidine scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various cellular processes.

In the context of contemporary drug discovery, 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane represents an innovative approach to addressing unmet medical needs. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications to the azepane ring have been explored to improve solubility and bioavailability, while retaining or even enhancing target binding affinity.

The synthesis of 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for preclinical and clinical studies. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex fused ring system characteristic of this compound.

Biological activity assays have revealed that 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane demonstrates significant potential in several therapeutic areas. Preliminary studies indicate that it may exhibit anti-inflammatory, antiviral, and anticancer properties. The ability of this compound to modulate key signaling pathways has sparked interest among scientists who are exploring its mechanisms of action. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic profile.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane. These technologies enable researchers to rapidly assess the biological activity of large libraries of compounds, thereby streamlining the drug discovery pipeline. The success of HTS in identifying promising candidates has underscored the importance of structurally diverse molecules such as this one.

Future directions in the study of 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane include exploring its potential as a scaffold for developing novel therapeutics. By incorporating structural analogs and derivatives, researchers aim to enhance its efficacy and reduce potential side effects. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mode of action.

The role of CAS No. 955306-64-6 in characterizing this compound is crucial for ensuring reproducibility and consistency in research studies. The unique identifier allows scientists worldwide to reference and verify the properties of 1-1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylazepane accurately. This standardization is essential for advancing knowledge in medicinal chemistry and facilitating collaborative efforts across different institutions.

In conclusion, 1 - 1 - ( 3 , 5 - dimethylphenyl ) - 1 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 4 - yl azepane ( CAS No . 955306 - 64 - 6 ) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique chemical properties and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its mechanisms of action, this compound holds significant promise for addressing various medical challenges.